Cas no 876162-23-1 ((R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 876162-23-1
• MF: C₁₁H₁₇Cl₂FN₂
• MW: 267.170484304428
• CID: 4788100
• Update Time: 2025-06-11

(R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Fluorobenzyl)pyrrolidin-3-aminedihydrochloride
• (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C11H15FN2.2ClH/c12-11-4-2-1-3-9(11)7-14-6-5-10(13)8-14;;/h1-4,10H,5-8,13H2;2*1H/t10-;;/m1../s1
• InChI Key： OGQRIKINHKGLIJ-YQFADDPSSA-N
• SMILES： Cl.Cl.FC1C=CC=CC=1CN1CC[C@H](C1)N

Computed Properties

• Exact Mass: 266.075
• Monoisotopic Mass: 266.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

(R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride

Recent Advances in the Study of (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine Dihydrochloride (CAS: 876162-23-1)

The compound (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride (CAS: 876162-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amine derivative, characterized by its fluorobenzyl and pyrrolidine moieties, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders and other diseases.

Recent studies have focused on the synthesis, pharmacological evaluation, and mechanism of action of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride, achieving higher yields and enantiomeric purity compared to previous methods. The study emphasized the importance of the (R)-enantiomer's configuration for biological activity, as it showed significantly higher binding affinity to specific neurotransmitter receptors than its (S)-counterpart.

Pharmacological investigations have revealed that this compound acts as a potent and selective ligand for certain subtypes of serotonin and dopamine receptors. In vitro studies demonstrated its ability to modulate neurotransmitter release and receptor signaling pathways, suggesting potential applications in the treatment of depression, anxiety disorders, and Parkinson's disease. The fluorobenzyl group appears to play a crucial role in enhancing blood-brain barrier penetration while maintaining metabolic stability.

Structure-activity relationship (SAR) studies have been conducted to explore modifications of the pyrrolidine ring and fluorobenzyl moiety. These investigations have led to the development of several analogs with improved pharmacokinetic properties. Notably, some derivatives have shown promise in preclinical models of neuropathic pain, with reduced side effects compared to existing therapies.

The safety profile of (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride has been evaluated in recent toxicological studies. Acute and subchronic toxicity tests in animal models indicated favorable safety margins at therapeutic doses, with no significant organ toxicity observed. Metabolic studies using liver microsomes from different species demonstrated moderate clearance rates and identified the major metabolic pathways.

Current research directions include the development of novel formulations to enhance bioavailability and the exploration of combination therapies with other CNS-active compounds. Several pharmaceutical companies have included this molecule in their pipelines, with one candidate currently in Phase I clinical trials for the treatment of major depressive disorder.

In conclusion, (R)-1-(2-Fluorobenzyl)pyrrolidin-3-amine dihydrochloride represents a promising scaffold in medicinal chemistry, with ongoing research continuing to uncover its full therapeutic potential. The compound's unique structural features and pharmacological profile make it a valuable subject for further investigation in drug discovery programs targeting neurological and psychiatric conditions.